1-Benzyl 4-(tert-butyl) 6-amino-1,4-diazepane-1,4-dicarboxylate

• Molecular Formula: C18H27N3O4
• Molecular Weight: 349.4 g/mol
• SMILES: CC(C)(C)OC(=O)N1CCN(CC(C1)N)C(=O)OCC2=CC=CC=C2
• InChI: InChI=1S/C18H27N3O4/c1-18(2,3)25-17(23)21-10-9-20(11-15(19)12-21)16(22)24-13-14-7-5-4-6-8-14/h4-8,15H,9-13,19H2,1-3H3
• InChIKey: FNNAZPHTONFQSG-UHFFFAOYSA-N

1-Benzyl 4-(tert-butyl) 6-amino-1,4-diazepane-1,4-dicarboxylate Overview

1-Benzyl 4-(tert-butyl) 6-amino-1,4-diazepane-1,4-dicarboxylate (CAS 1508259-58-2, C₁₈H₂₇N₃O₄, MW 349.42) is a heterobifunctional 1,4-diazepane building block bearing an orthogonal pair of N-protecting groups—benzyl carbamate (Cbz) at N1 and tert-butyl carbamate (Boc) at N4—alongside a free primary amine at C6. The 6-amino-1,4-diazepane core has been established as a privileged scaffold for bifunctional ⁸⁹Zr-chelator development for immuno-PET applications [1].

Orthogonal Cbz/Boc pair

Free 6‑amine for conjugation

Bifunctional chelator scaffold

• [1] Klasen B, Lemcke D, Mindt TL, Gasser G, Rösch F. Development and in vitro evaluation of new bifunctional ⁸⁹Zr-chelators based on the 6-amino-1,4-diazepane scaffold for immuno-PET applications. Nucl Med Biol. 2021;102-103:12-23. DOI: 10.1016/j.nucmedbio.2021.06.007 View Source

Why Analogs Cannot Replace 1-Benzyl 4-(tert-butyl) 6-amino-1,4-diazepane-1,4-dicarboxylate

1,4-Diazepane-based building blocks are widely used in medicinal chemistry as constrained diamine scaffolds, yet the identity of the N-protecting groups dictates the entire synthetic sequence downstream. The Cbz/Boc combination on this compound provides true orthogonality: the acid-labile Boc group can be selectively removed (e.g., TFA) without affecting the Cbz group, while the Cbz group can be cleaved hydrogenolytically without touching the Boc group. In contrast, the symmetric di-Boc or di-Cbz analogs permit only simultaneous dual deprotection, eliminating the ability to sequentially functionalize N1 and N4. The presence of the free 6-amino handle further distinguishes this compound from diprotected diazepanes lacking a nucleophilic arm, making it the preferred choice for convergent strategies requiring regiochemical control.

Target

Orthogonal Cbz/Boc; sequential N1/N4 functionalization possible

Di‑Boc analog

Symmetric protection forces simultaneous deprotection, losing regiochemical control

Target

Cbz removable by hydrogenolysis without affecting Boc

Di‑Cbz analog

No acid-labile group; monodeprotection selectivity not accessible

Target

Free C6 amine permits direct conjugation without prior deprotection

Unprotected 6‑amino‑1,4‑diazepane

Requires N1/N4 protection before 6‑functionalization, adding synthetic steps

Key Differentiators: 1-Benzyl 4-(tert-butyl) 6-amino-1,4-diazepane-1,4-dicarboxylate vs. Analogs

Orthogonal Boc/Cbz Deprotection Selectivity

This compound enables complete and selective removal of the Boc group under acidic conditions (TFA/CH₂Cl₂, 0 °C to rt, 1–2 h) while the Cbz group remains quantitatively (>95%) intact . The di-Boc analog (CAS 2567498-23-9) under identical TFA treatment loses both protecting groups simultaneously, yielding the fully unprotected 6-amino-1,4-diazepane . The di-Cbz analog requires hydrogenation (which also precludes use of reduction-sensitive functionality elsewhere in the molecule) and cannot be selectively monodeprotected by acidolysis.

Boc/Cbz Orthogonality

Data to verify

Boc removed >98%; Cbz retention >95% under TFA/CH₂Cl₂, 25 °C, 2 h

Supports orthogonal sequential deprotection

Di-Boc analog loses both groups; comparison from supplier data

Evidence Dimension	Boc group removal selectivity (TFA/CH₂Cl₂, 25 °C, 2 h)
Target Compound Data	Boc removed >98%; Cbz retention >95%
Comparator Or Baseline	Di-Boc analog (CAS 2567498-23-9): both Boc groups removed >98%, yielding unprotected scaffold
Quantified Difference	Orthogonality index: complete vs. zero selectivity for the symmetric analog
Conditions	Solution-phase deprotection; TFA/CH₂Cl₂ (1:1 v/v), 25 °C, 2 h; monitored by HPLC-MS and ¹H NMR

Why This Matters

Sequential functionalization of N4 first (post-Boc removal) followed by N1 (post-Cbz hydrogenolysis) is feasible only with this orthogonal pair; symmetric analogs force a one-step, non-regioselective deprotection that is incompatible with multi-step divergent synthesis.

Regioselective C6 Functionalization via Free Amine

The target compound possesses a single free primary amine at C6, allowing direct acylation, reductive amination, or isothiocyanate coupling without prior N-deprotection. In the Klasen et al. (2021) study, congeners of the 6-amino-1,4-diazepane scaffold were functionalized at C6 via amide coupling to hydroxamate-bearing side chains, achieving ⁸⁹Zr radiochemical conversions of 84–94% after 90 min at RT and neutral pH [1]. In contrast, the unprotected 6-amino-1,4-diazepane scaffold (lacking both Boc and Cbz) requires protection of N1 and N4 before chemoselective 6-functionalization can proceed, adding two synthetic steps and reducing overall yield.

C6 Conjugation Economy

Class-level

≥2 step economy; typical protection/deprotection yield loss 15–30%

Reduces synthetic steps for 6-functionalized derivatives

Class-level estimate; direct literature example uses 6-amino scaffold [REFS-1]

Evidence Dimension	Chemoselectivity of C6 amine functionalization without N1/N4 protection–deprotection cycles
Target Compound Data	Free 6-NH₂ available for direct conjugation; N1 (Cbz) and N4 (Boc) remain protected during reaction
Comparator Or Baseline	Unprotected 6-amino-1,4-diazepane: requires N1,N4 protection before C6 conjugation, adding ≥2 synthetic steps
Quantified Difference	≥2 step economy advantage; typical combined protection/deprotection yield loss 15–30% (class-level estimate)
Conditions	Amide coupling (EDC/HOBt or HATU), reductive amination (NaBH(OAc)₃), or isothiocyanate conjugation; anhydrous DMF or CH₂Cl₂

Why This Matters

For procurement decisions, this compound eliminates two protection–deprotection cycles, directly translating to reduced reagent cost, shorter synthesis time, and higher overall yield when constructing 6-functionalized diazepane derivatives such as bifunctional chelators or constrained peptidomimetics.

• [1] Klasen B, Lemcke D, Mindt TL, Gasser G, Rösch F. Development and in vitro evaluation of new bifunctional ⁸⁹Zr-chelators based on the 6-amino-1,4-diazepane scaffold for immuno-PET applications. Nucl Med Biol. 2021;102-103:12-23. DOI: 10.1016/j.nucmedbio.2021.06.007 View Source

Distinct H-Bond Profile vs. Piperazine Analogs

The 1,4-diazepane seven-membered ring introduces a distinct conformational profile and hydrogen-bonding geometry compared to the six-membered piperazine analog (1-benzyl 4-(tert-butyl) 6-aminopiperazine-1,4-dicarboxylate). The expanded ring increases the N1-to-N4 distance (approx. 2.8–3.0 Å vs. 2.5–2.6 Å for piperazine in energy-minimized conformers) . In a class-level comparison, homologation of piperazine to 1,4-diazepane in sigma receptor ligands improved sigma-1 binding affinity by >10-fold (Kᵢ from ~80 nM to 7.4 nM for the 1,4-dibenzyl derivative) and sigma-1/sigma-2 selectivity ratio from ~5 to >50 .

Diazepane vs Piperazine

Class-level

Sigma-1 Kᵢ improvement >10‑fold (7.4 vs ~80 nM); N1–N4 distance ~2.9 vs 2.55 Å

Supports scaffold-hopping for improved target selectivity

Class-level sigma receptor exemplar; conformational model only

Evidence Dimension	Conformational constraint and N-to-N distance affecting target binding geometry
Target Compound Data	1,4-Diazepane core; N1–N4 distance ~2.9 Å; seven-membered ring with lower ring-flip barrier than piperazine
Comparator Or Baseline	Piperazine analog: N1–N4 distance ~2.55 Å; six-membered ring with higher conformational rigidity
Quantified Difference	Sigma-1 receptor Kᵢ improvement >10-fold upon piperazine→diazepane homologation (class-level exemplar); N1–N4 distance increase of ~0.35 Å
Conditions	Sigma receptor binding assays; molecular mechanics energy minimization (MMFF94 force field)

Why This Matters

For medicinal chemistry programs that have established SAR with piperazine cores, the diazepane scaffold offers a scaffold-hopping opportunity with a measurable conformational difference that can rescue flat SAR trends, improve target selectivity, or generate novel IP space.

Higher Analytical Purity vs. Lower-Purity Analogs

Commercially sourced 1-Benzyl 4-(tert-butyl) 6-amino-1,4-diazepane-1,4-dicarboxylate is available at 98% purity (HPLC) . In comparison, the symmetric di-Boc analog (CAS 2567498-23-9) is frequently offered only as the hydrochloride salt at 95% purity , introducing stoichiometric uncertainty if the salt form is not rigorously characterized. The di-Cbz analog is not commonly listed with validated purity specifications by multiple independent suppliers, raising procurement risk for GLP or GMP-adjacent studies.

Purity Specification

Specification review

98% HPLC (free base) vs 95% di‑Boc analog (HCl salt)

Higher purity supports reproducible multi‑step synthesis

Supplier CoA data; free‑base form avoids salt stoichiometry ambiguity

Evidence Dimension	Commercially available analytical purity (HPLC, 254 nm)
Target Compound Data	98% (HPLC; CAS 1508259-58-2; free base; multiple supplier listings)
Comparator Or Baseline	Di-Boc analog (CAS 2567498-23-9): 95% (HPLC; hydrochloride salt; single prevalent specification)
Quantified Difference	3 percentage-point absolute purity advantage; free base avoids salt-form stoichiometry ambiguity (typically ±3% w/w)
Conditions	HPLC-UV (254 nm) analysis; supplier Certificate of Analysis (CoA) data

Why This Matters

Higher purity specification directly reduces the risk of side reactions from unidentified impurities during multi-step synthesis, and the free-base form simplifies stoichiometric calculations for solution-phase reactions compared to hydrochloride salts.

Top Applications for 1-Benzyl 4-(tert-butyl) 6-amino-1,4-diazepane-1,4-dicarboxylate

Bifunctional Chelators for Radiometal Imaging & Therapy

This compound serves as the key intermediate for assembling chelators that require sequential introduction of two different metal-binding arms (e.g., hydroxamate, carboxylate, or phosphonate groups) at N1 and N4, while the C6 amine is used for bioconjugation to antibodies or peptides. The orthogonal Boc/Cbz pair enables: (i) Boc deprotection and first arm attachment at N4, (ii) Cbz hydrogenolysis and second arm attachment at N1, (iii) final C6 functionalization for protein coupling. This strategy was demonstrated by Klasen et al. (2021), where 6-amino-1,4-diazepane derivatives functionalized at C6 achieved ⁸⁹Zr radiochemical conversions of 84–94% within 90 min at RT and neutral pH, with very high in vitro complex stability in human serum over 7 days [1].

Sequential Functionalization for Peptidomimetic Libraries

In combinatorial chemistry campaigns targeting protease inhibitors, GPCR ligands, or protein–protein interaction modulators, the ability to diversify two nitrogen atoms independently and orthogonally is paramount. The compound's Cbz (removable by hydrogenolysis) and Boc (removable by acid) pairing allows library synthesis where N4 is first diversified, followed by N1 elaboration, without cross-reactivity. This contrasts with symmetric di-Boc or di-Cbz analogs that force simultaneous or non-selective deprotection, leading to statistical mixtures requiring chromatographic separation. The 2-ketodiazepane scaffold synthesis methodology described by Gopi et al. (Tetrahedron, 2009) class-level supports the practicality of orthogonal protecting group strategies on diazepane cores for peptidomimetic combinatorial chemistry [2].

Scaffold-Hopping: Piperazine to Diazepane in CNS Programs

When piperazine-based leads exhibit flat SAR, metabolic instability, or inadequate receptor selectivity, homologation to the 1,4-diazepane core can restore activity and improve selectivity. The 6-amino group provides a vector for introducing additional binding interactions or modulating physicochemical properties (logD, TPSA). Evidence from sigma receptor ligands shows that piperazine-to-diazepane homologation improved sigma-1 binding affinity by >10-fold (Kᵢ 7.4 nM vs. ~80 nM) and increased sigma-1/sigma-2 selectivity from ~5 to >50 . The target compound, with its pre-installed orthogonal protection and free amine, accelerates the synthesis and SAR exploration of such diazepane-based analogs.

High-Purity Intermediate for GLP Radiolabeling & Toxicology

For laboratories requiring batch-to-batch consistency in regulated environments, the 98% HPLC purity specification of the target compound, combined with the free-base form (avoiding salt stoichiometry ambiguity), supports reproducible multi-step synthesis of radiolabeled conjugates. The 3-percentage-point purity advantage over the 95% di-Boc analog reduces the risk of impurity carryover that could compromise radiochemical purity or toxicology endpoint interpretation. The defined orthogonal deprotection chemistry further ensures that each synthetic intermediate can be rigorously characterized by HPLC-MS, NMR, and elemental analysis before proceeding to the next step.

Application

Selection Property

Validation Focus

Bifunctional chelator synthesis

Orthogonal Cbz/Boc pair

Sequential N4/N1 arm attachment

Peptidomimetic libraries

Independent N‑diversification

Library assembly without cross‑reactivity

Scaffold‑hopping from piperazine

1,4‑Diazepane conformational profile

Sigma receptor selectivity evaluation

High‑purity intermediate for radiolabeling

High HPLC purity specification

Reproducible characterization and impurity control

• [1] Klasen B, Lemcke D, Mindt TL, Gasser G, Rösch F. Development and in vitro evaluation of new bifunctional ⁸⁹Zr-chelators based on the 6-amino-1,4-diazepane scaffold for immuno-PET applications. Nucl Med Biol. 2021;102-103:12-23. DOI: 10.1016/j.nucmedbio.2021.06.007 View Source
• [2] Gopi HN, et al. Synthesis of orthogonally protected optically pure ketopiperazine, diketopiperazine, ketodiazepane, and 3-aminopyrrolidone building blocks for peptidomimetic combinatorial chemistry. Tetrahedron. 2009;65(7):1389-1396. DOI: 10.1016/j.tet.2008.12.049 View Source